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Compound of Interest

Compound Name: 3-Galactosyllactose

Cat. No.: B1195140

CAS Number: 32694-82-9[1] Molecular Formula: C1sH32016[1]

This technical guide provides an in-depth overview of 3-Galactosyllactose (3'-GL), a bioactive
oligosaccharide with significant potential in drug development and nutritional science. This
document is intended for researchers, scientists, and professionals in the field, offering a
comprehensive summary of its chemical properties, biological functions, and relevant
experimental methodologies.

Chemical and Physical Properties

3-Galactosyllactose is a trisaccharide composed of a galactose molecule linked to a lactose
molecule. It is a structural isomer of other galactosyllactoses, such as 4'-galactosyllactose and
6'-galactosyllactose, differing in the linkage position of the terminal galactose.
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Property Value Reference
CAS Number 32694-82-9 [1]
Molecular Formula C18H32016 [1]
Molecular Weight 504.44 g/mol [1]

3-GL, B-D-Gal-(1 - 3)-B-D-Gal-
Synonyms

(1-4)-D-Glc
Appearance White Powder
Purity >90% (commercially available)  [1]

Biological Activity and Mechanism of Action

3-Galactosyllactose has demonstrated significant anti-inflammatory properties, primarily
through the attenuation of the Nuclear Factor-kappa B (NF-kB) signaling pathway in human
intestinal epithelial cells.[2][3] This mechanism is crucial for modulating the innate immune
response in the gut.

The canonical NF-kB signaling cascade is a central pathway in regulating inflammatory
responses. In an unstimulated state, NF-kB (a heterodimer of p50 and p65 subunits) is
sequestered in the cytoplasm by its inhibitor, IkBa. Upon stimulation by pro-inflammatory
signals, the IkB kinase (IKK) complex phosphorylates IkBa, leading to its ubiquitination and
subsequent degradation by the proteasome. This frees NF-kB to translocate to the nucleus,
where it binds to specific DNA sequences and induces the transcription of pro-inflammatory
genes, such as those for cytokines and chemokines.

3-Galactosyllactose has been shown to mitigate the nuclear translocation of the p65 subunit
of NF-kB, thereby inhibiting the downstream inflammatory cascade.[2]

Signaling Pathway Diagram

Caption: The inhibitory effect of 3-Galactosyllactose on the NF-kB signaling pathway.

Experimental Protocols
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This section details key experimental methodologies for studying the bioactivity of 3-
Galactosyllactose.

In Vitro Anti-inflammatory Assay in Human Intestinal
Epithelial Cells

This protocol is based on the methodology described by Newburg et al. (2016).[2][3]
1. Cell Culture:

e Human intestinal epithelial cell lines such as T84, NCM-460, or H4 are cultured in
appropriate media (e.g., DMEM/F12) supplemented with 10% fetal bovine serum and 1%
penicillin-streptomycin.

e Cells are maintained at 37°C in a humidified atmosphere with 5% COx-.
2. Treatment:
e Cells are seeded in multi-well plates and grown to confluence.

« Prior to stimulation, cells are pre-incubated with varying concentrations of 3-
Galactosyllactose (e.g., 1-10 mg/mL) for a specified period (e.g., 2 hours).

¢ Inflammation is induced by adding a pro-inflammatory stimulus such as Tumor Necrosis
Factor-alpha (TNF-a; e.g., 10 ng/mL) or Interleukin-1beta (IL-1(3; e.g., 10 ng/mL).

3. Quantification of Inflammatory Markers:

o ELISA: Supernatants are collected after a defined incubation period (e.g., 24 hours) to
measure the secretion of pro-inflammatory cytokines and chemokines like IL-8 and MCP-1
using commercially available ELISA kits.

o RT-gPCR: Cellular RNA is extracted, reverse-transcribed to cDNA, and used for quantitative
real-time PCR to measure the mRNA expression levels of inflammatory genes.

4. NF-kB p65 Nuclear Translocation Assay:

o Cells are grown on coverslips and treated as described above.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1195140?utm_src=pdf-body
https://www.benchchem.com/product/b1195140?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26701795/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4725434/
https://www.benchchem.com/product/b1195140?utm_src=pdf-body
https://www.benchchem.com/product/b1195140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 After a short stimulation period (e.g., 30-60 minutes), cells are fixed, permeabilized, and
stained with an antibody specific for the p65 subunit of NF-kB.

e Nuclear counterstaining (e.g., with DAPI) is performed.

e The subcellular localization of p65 is visualized and quantified using fluorescence
microscopy.

In Vitro Intestinal Barrier Function Model

This protocol is adapted from methodologies used to assess intestinal barrier integrity.[4]
1. Caco-2 Cell Culture on Transwell Inserts:

e Caco-2 human intestinal epithelial cells are seeded on permeable Transwell inserts and
cultured for approximately 21 days to allow for differentiation and formation of a polarized
monolayer with tight junctions.

2. Treatment:
e The apical side of the Caco-2 monolayer is treated with 3-Galactosyllactose for 24 hours.[4]

o Subsequently, the monolayer is challenged with a substance known to disrupt the intestinal
barrier, such as a mycotoxin or a pro-inflammatory cytokine.[4]

3. Assessment of Barrier Integrity:

» Transepithelial Electrical Resistance (TEER): TEER is measured using a voltmeter to assess
the integrity of the tight junctions. A decrease in TEER indicates a compromised barrier.

» Paracellular Permeability Assay: A fluorescent marker of a specific molecular weight (e.qg.,
FITC-dextran) is added to the apical chamber. The amount of fluorescence that passes
through to the basolateral chamber over time is measured to determine paracellular
permeability.

Experimental Workflow Diagram

Caption: A generalized workflow for in vitro and ex vivo evaluation of 3-Galactosyllactose.
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Conclusion

3-Galactosyllactose is a promising bioactive compound with well-documented anti-
inflammatory effects, primarily mediated through the inhibition of the NF-kB signaling pathway.
The experimental protocols outlined in this guide provide a foundation for further research into
its therapeutic potential. For scientists and drug development professionals, 3-GL represents a
compelling target for the development of novel treatments for inflammatory conditions of the
gut and potentially beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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